Cas no 1503305-43-8 (2-(3-methylfuran-2-yl)piperidine)

• Product Name: 2-(3-methylfuran-2-yl)piperidine
• CAS No: 1503305-43-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5909036
• PubChem ID: 130001713
• Update Time: 2025-10-29

2-(3-methylfuran-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(3-methyl-2-furanyl)-
• 2-(3-methylfuran-2-yl)piperidine
• 1503305-43-8
• EN300-1855660

• Inchi： 1S/C10H15NO/c1-8-5-7-12-10(8)9-4-2-3-6-11-9/h5,7,9,11H,2-4,6H2,1H3
• InChI Key： FJPFELJWHAEJCO-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=C(C)C=CO1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 250.4±28.0 °C(Predicted)
• pka: 9.51±0.10(Predicted)

Additional information on 2-(3-methylfuran-2-yl)piperidine

Comprehensive Overview of 2-(3-methylfuran-2-yl)piperidine (CAS No. 1503305-43-8): Properties, Applications, and Industry Insights

The compound 2-(3-methylfuran-2-yl)piperidine (CAS No. 1503305-43-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a piperidine ring with a 3-methylfuran moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for terms like "2-(3-methylfuran-2-yl)piperidine synthesis", "CAS 1503305-43-8 applications", and "piperidine derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

One of the key reasons behind the interest in 2-(3-methylfuran-2-yl)piperidine is its potential role in the development of novel therapeutic agents. The piperidine scaffold is a common feature in many FDA-approved drugs, particularly those targeting the central nervous system (CNS). When combined with the 3-methylfuran group, this compound exhibits enhanced lipophilicity, which can improve blood-brain barrier penetration—a critical factor for CNS drug candidates. Recent studies have explored its utility in creating analogs for neurodegenerative disease treatments, aligning with the global focus on brain health and aging populations.

From a synthetic chemistry perspective, CAS 1503305-43-8 presents interesting challenges and opportunities. The presence of both furan and piperidine rings allows for diverse functionalization strategies, making it a valuable building block for medicinal chemists. Common search queries such as "functionalization of 2-(3-methylfuran-2-yl)piperidine" and "catalytic modifications of piperidine-furan hybrids" highlight the technical curiosity surrounding this compound. Recent advancements in green chemistry have also spurred investigations into eco-friendly synthesis routes for this molecule, addressing the pharmaceutical industry's sustainability goals.

The agrochemical sector has shown parallel interest in 2-(3-methylfuran-2-yl)piperidine derivatives. The structural motif appears in certain plant growth regulators and eco-friendly pesticides, responding to the growing demand for sustainable agricultural solutions. This application aligns with trending topics like "green agrochemicals" and "biodegradable crop protection", which dominate environmental discussions in farming communities. The compound's potential as a chiral auxiliary in asymmetric synthesis further expands its industrial value, particularly for producing enantiomerically pure agrochemicals.

Analytical characterization of 1503305-43-8 reveals distinctive spectroscopic signatures that facilitate its identification in complex mixtures. Nuclear magnetic resonance (NMR) studies show characteristic peaks for both the piperidine proton environments and the methylfuran aromatic system. Mass spectrometry typically displays a molecular ion peak consistent with its 165 g/mol molecular weight. These analytical features support quality control in manufacturing processes and are frequently referenced in technical literature searches like "NMR data for 2-(3-methylfuran-2-yl)piperidine" and "mass spec analysis of CAS 1503305-43-8".

Market trends indicate rising demand for piperidine-containing compounds across multiple industries. The global push for innovative medicines and sustainable agricultural solutions continues to drive research into specialized intermediates like 2-(3-methylfuran-2-yl)piperidine. Patent analyses reveal increasing filings incorporating this structural motif, particularly in areas addressing unmet medical needs. This commercial interest correlates with search engine data showing growing queries for "piperidine-furan hybrid compounds" and "CAS 1503305-43-8 suppliers" from pharmaceutical and chemical procurement specialists.

Future research directions for 2-(3-methylfuran-2-yl)piperidine may explore its potential in material science applications. The conjugated system formed by the furan and piperidine rings could impart interesting electronic properties for organic semiconductors or conductive polymers. Such applications would align with the booming interest in "organic electronic materials" and "sustainable polymer chemistry". Additionally, its chiral nature makes it a candidate for developing novel catalysts in asymmetric synthesis—an area witnessing exponential growth in pharmaceutical manufacturing.

In conclusion, 2-(3-methylfuran-2-yl)piperidine (CAS No. 1503305-43-8) represents a multifaceted compound with significant potential across scientific and industrial domains. Its unique structural features bridge pharmaceutical, agrochemical, and potential material science applications, making it a subject of ongoing research and commercial interest. The compound's relevance to contemporary challenges in drug discovery, sustainable agriculture, and green chemistry ensures its continued importance in the chemical landscape.